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Compound of Interest

Compound Name: Furonol

Cat. No.: B3350099

For researchers and scientists in the dynamic fields of life sciences and drug development,
adherence to stringent safety and disposal protocols is paramount. This document provides a
comprehensive, step-by-step guide to the proper disposal of Furonol (also known as
Strawberry Furanone or 4-hydroxy-2,5-dimethyl-3(2H)-furanone), ensuring the safety of
laboratory personnel and the protection of our environment. The following procedures are
designed to provide clear, actionable information for the responsible management of Furonol
waste.

Key Chemical and Physical Properties of Furonol

Understanding the properties of a chemical is the first step toward safe handling and disposal.
Furonol is an organic compound widely used in the flavor and fragrance industry.[1] Itis a
white or colorless solid, soluble in water and organic solvents.[1] A summary of its key
guantitative data is presented below.
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Property Value Reference
CAS Number 3658-77-3 [2][3]
Molecular Formula CeHsOs3 [1][4]

Molar Mass 128.13 g/mol [4]

Melting Point 73-79 °C (163-171 °F) [1]

Colorless to white
Appearance _ [11[2]
crystals/solid

Fruity, caramel, or "burnt
Odor ] [2]
pineapple" aroma

Hazard Profile and Safety Precautions

Furonol is classified as harmful if swallowed or in contact with skin.[3] Some safety data
sheets for mixtures containing Furonol indicate that it may cause severe skin burns, eye
damage, and allergic skin reactions.[5][6][7] Therefore, it is imperative to handle Furonol with
appropriate personal protective equipment (PPE) and in a well-ventilated area, preferably
within a chemical fume hood.

Recommended Personal Protective Equipment (PPE):
¢ Gloves: Chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

» Body Protection: A laboratory coat must be worn. For larger quantities or where splashing is
possible, a chemical-resistant apron is recommended.

Step-by-Step Disposal Protocol for Furonol Waste

The recommended and safest method for the disposal of Furonol and materials contaminated
with it is through a licensed hazardous waste disposal company.[8] On-site chemical
neutralization or degradation by laboratory personnel is not recommended due to the lack of
validated protocols and the potential for hazardous reactions.
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The following protocol outlines the standard operating procedure for the collection, storage,
and disposal of Furonol waste in a laboratory setting.

Experimental Protocol: Waste Segregation and
Packaging

o Waste Identification and Segregation:

o Identify all waste streams containing Furonol. This includes pure, unused Furonol,
solutions containing Furonol, and any materials contaminated with Furonol (e.qg., pipette
tips, gloves, weigh boats, and absorbent paper).

o Solid Furonol waste should be collected separately from liquid waste.[9] Contaminated
lab materials such as gloves and pipette tips should be collected in a designated, sealed
container.[1]

e Container Selection:

o Use a chemically compatible, leak-proof container with a secure screw-top lid for collecting
Furonol waste.[2][10] The original product container is often a suitable choice for waste
collection.[11]

o Ensure the container is in good condition, free from cracks or deterioration.
e Waste Accumulation:

o Solid Waste: Carefully place solid Furonol and contaminated disposable items into a
designated, puncture-proof, and sealable container.[1]

o Liquid Waste: For solutions containing Furonol, pour the waste into a designated liquid
waste container using a funnel to prevent spills. Do not mix Furonol waste with
incompatible chemicals. Furonol is incompatible with strong oxidizing agents.[3]

o Do not fill waste containers beyond 90% capacity to allow for expansion and prevent spills.

[1]

o Labeling:
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o Immediately label the waste container with a hazardous waste tag.
o The label must include:
» The words "Hazardous Waste."
» The full chemical name: "Furonol” or "4-hydroxy-2,5-dimethyl-3(2H)-furanone."
» The concentration of Furonol in the waste.
» The accumulation start date (the date the first drop of waste was added).

» The specific hazards (e.g., "Harmful," "Irritant").

e Storage:

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[3][10]

o The SAA must be at or near the point of generation and under the control of laboratory
personnel.

o Ensure secondary containment (e.g., a larger, chemically resistant tub or bin) is used to
contain any potential leaks.

o Store the waste away from drains, heat sources, and incompatible materials.
e Disposal Request:

o Once the waste container is full (or before the regulatory time limit for storage is reached),
arrange for pickup by your institution's Environmental Health and Safety (EHS) office or a
licensed hazardous waste disposal contractor.

o Follow your institution's specific procedures for requesting a hazardous waste pickup.

Disposal of Empty Furonol Containers

Empty containers that held Furonol must also be disposed of properly.
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» Triple Rinsing:

o Triple-rinse the empty container with a suitable solvent (e.g., water or ethanol) that can
dissolve Furonol residue.[11]

o Collect the rinseate (the liquid from rinsing) and dispose of it as hazardous liquid waste,
following the protocol described above.[11]

» Final Disposal:
o After triple-rinsing, deface or remove the original product label.[11]

o The rinsed and de-labeled container can then typically be disposed of as regular non-
hazardous waste (e.g., in a glass or plastic recycling bin, depending on the container
material and institutional policies).[11]

Furonol Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of Furonol waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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